Cas no 866051-45-8 (3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 866051-45-8
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 5227808
• Update Time: 2026-03-07

3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H21NO4S/c1-12(2)11-19-14(4)10-13(3)17(18(19)20)24(21,22)16-9-7-6-8-15(16)23-5/h6-10H,1,11H2,2-5H3
• InChI Key： WOMRNORKFBSHAM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)=C)C(C)=CC(C)=C1S(C1=CC=CC=C1OC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

3-(2-Methoxybenzenesulfonyl)-4,6-Dimethyl-1-(2-Methylprop-2-en-1-yl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No 866051-45-8, commonly referred to as 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one is characterized by a dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry. The presence of a sulfonyl group at the 3-position and methyl substituents at the 4 and 6 positions introduces significant electronic and steric effects, which can influence the compound's reactivity and bioavailability. Additionally, the 1-(2-methylprop-2-en-1-yl) substituent adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of calcium channel blockers, a class of drugs used to treat hypertension and other cardiovascular conditions. The dihydropyridinone core of this compound makes it a promising candidate for further exploration in this therapeutic area. Researchers have also investigated the role of sulfonyl groups in modulating the pharmacodynamic properties of such molecules, suggesting that 3-(2-methoxybenzenesulfonyl) substituents could enhance binding affinity to target proteins.

In terms of synthesis, the preparation of 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time for similar compounds. This approach could be adapted for the large-scale production of this compound if it proves to be clinically relevant.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 450 g/mol, and it exhibits a melting point in the range of 150°C to 170°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile, which is advantageous for its use in analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylprop-2-en-1-yli)-dihydropyridinone with greater accuracy. Molecular docking studies have suggested that this compound may exhibit potent inhibitory activity against certain kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

In conclusion, 3-(2-methoxybenzenesulfonyl)-4,6-dimethyl-1-(2-methylpropenylidene)-dihydro-pyridinone (CAS No 866051) represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methodology and computational modeling, positions it as a compelling candidate for further research and development.